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Compound of Interest

Compound Name: Methyl 3,3-dimethoxypropionate

Cat. No.: B154547

An In-depth Technical Guide to Methyl 3,3-
dimethoxypropionate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Methyl 3,3-dimethoxypropionate, a versatile organic compound used as a
reactant and intermediate in various chemical syntheses. This document details its
characteristics, experimental protocols, and safety information to support its application in
research and development.

Chemical Identity and Structure

Methyl 3,3-dimethoxypropionate, also known as Methyl 3,3-Dimethoxypropionate, is an
organic compound featuring both ester and acetal functional groups.[1][2][3] Its structure
consists of a propionate backbone with two methoxy groups attached to the C3 position and a
methyl ester group.

o |[UPAC Name: methyl 3,3-dimethoxypropanoate[1][4]
e CAS Number: 7424-91-1[1][2][5][6][7]

e Molecular Formula: CeH1204[1][4][5][8]
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e Molecular Weight: 148.16 g/mol [2][4][5][8]
e SMILES: COC(CC(=0)0C)0OC[2]
e InChl Key: SMCVPMKCDDNUCQ-UHFFFAQOYSA-N[Z]

Physical Properties

Methyl 3,3-dimethoxypropionate is a clear, colorless to pale yellow liquid at room
temperature with a faint, fruity, or ester-like odor.[1] It is a combustible liquid.[4][7]

Table 1: Physical Properties of Methyl 3,3-dimethoxypropionate

Property Value Source
Boiling Point 178.8 £ 0.0 °C at 760 mmHg [5]

77 °C at 20 mmHg [2][6]

80 °C at 25 mmHg [7]

Density 1.045 g/mL at 25 °C [21[6]
1.0+ 0.1 g/cm3 [5]

Refractive Index (n20/D) 141 [2][6]
1.402 [5]

Flash Point 66 °C (150.8 °F) - closed cup [2]
65.6 + 0.0 °C [5]

67 °C [7]

Vapor Pressure

1.0£ 0.3 mmHg at 25 °C

[5]

LogP 0.67 [5]
Limited miscibility with water;
N soluble in organic solvents
Solubility

such as ethanol, acetone, and

dichloromethane.[1]
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Chemical Properties and Reactivity

The reactivity of Methyl 3,3-dimethoxypropionate is dictated by its ester and acetal functional
groups.

o Acetal Group: The dimethoxy acetal serves as a protecting group for the aldehyde
functionality. It is stable under neutral and basic conditions but can be hydrolyzed under
acidic conditions to reveal the aldehyde.

o Ester Group: The methyl ester can undergo typical ester reactions, such as hydrolysis to the
corresponding carboxylic acid under acidic or basic conditions, and transesterification.

e Reactivity as an Intermediate: It is used as a reactant in the preparation of various
compounds, including tetrahydro-B-carboline derivatives which have shown potential as
antitumor and metastasis agents.[6] It has also been used in the synthesis of 3-indolyl a,3-
unsaturated carbonyl compounds.[2][6] For instance, it can react with 2,4-bis-
trimethylsilanyloxy-pyrimidine in the presence of trimethylsilyl trifluoromethanesulfonate to
yield (1'RS)-1-(1'-Methoxy-2'-methoxycarbonylethyl)uracil.[1]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of Methyl 3,3-
dimethoxypropionate.

Table 2: Key Spectral Data for Methyl 3,3-dimethoxypropionate

Spectrum Type Key Features Source
1H NMR Spectra available for review. 9]
13C NMR Spectra available for review. 9]

Vapor phase, FTIR, and ATR-
IR (Infrared) ) [4]
IR spectra are available.

Electron ionization mass
Mass Spec (MS) ] [10]
spectra are available.
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Experimental Protocols

5.1. Synthesis of Methyl 3,3-dimethoxypropionate

A common method for the preparation of Methyl 3,3-dimethoxypropionate involves the acid-
catalyzed reaction of methyl acrylate with dimethoxymethane (methylal).[1]

o Materials:

o Methyl acrylate

o

Dimethoxymethane (methylal)

o

Acid catalyst (e.g., p-toluenesulfonic acid)

[¢]

Anhydrous solvent (e.g., dichloromethane)

[¢]

Sodium bicarbonate solution (for neutralization)

o

Anhydrous magnesium sulfate (for drying)
e Procedure:

o To a solution of methyl acrylate in the chosen anhydrous solvent, add an excess of
dimethoxymethane.

o Add a catalytic amount of the acid catalyst to the mixture.

o Stir the reaction mixture at a controlled temperature (e.g., room temperature or slightly
elevated) and monitor the reaction progress using an appropriate analytical technique
(e.g., GC or TLC).

o Upon completion, quench the reaction by adding a saturated solution of sodium
bicarbonate to neutralize the acid catalyst.

o Separate the organic layer and wash it with brine.
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o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the
solvent under reduced pressure.

o Purify the crude product by vacuum distillation to obtain pure Methyl 3,3-
dimethoxypropionate.
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Caption: Synthesis workflow for Methyl 3,3-dimethoxypropionate.
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5.2. Alkaline Hydrolysis of the Ester Group

This protocol describes a general procedure for the hydrolysis of the methyl ester to its
corresponding carboxylic acid.

e Materials:
o Methyl 3,3-dimethoxypropionate
o Agueous base solution (e.g., sodium hydroxide or potassium hydroxide)
o Methanol or ethanol (as a co-solvent)
o Aqueous acid solution (e.g., hydrochloric acid) for neutralization
e Procedure:

o Dissolve Methyl 3,3-dimethoxypropionate in a mixture of methanol (or ethanol) and the
agueous base solution.

o Heat the mixture under reflux for a specified period (typically 1-4 hours), monitoring the
disappearance of the starting material by TLC or GC.

o After cooling the reaction mixture to room temperature, carefully acidify it with the aqueous
acid solution until the pH is acidic, which will precipitate the carboxylic acid product if it is a
solid.

o If a precipitate forms, collect it by filtration, wash with cold water, and dry.
o If the product is soluble, extract it into an appropriate organic solvent.

o Dry the organic extracts, remove the solvent, and purify the resulting carboxylic acid, 3,3-
dimethoxypropanoic acid, as necessary.

Safety and Handling

Methyl 3,3-dimethoxypropionate is classified as a combustible liquid and can cause skin,
eye, and respiratory irritation.[1][4][11]
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e Hazard Statements:

o

H227: Combustible liquid.[4][7]

[¢]

H315: Causes skin irritation.[1][4]

[¢]

H319: Causes serious eye irritation.[1][4]

[e]

H335: May cause respiratory irritation.[4]
e Precautionary Measures:

Handle in a well-ventilated area, preferably a fume hood.[11]

[¢]

[¢]

Wear appropriate personal protective equipment (PPE), including chemical safety goggles,
gloves, and a lab coat.[1][11]

[¢]

Keep away from heat, sparks, open flames, and hot surfaces.[11]

Store in a cool, dry, well-ventilated place in a tightly closed container.[1][3][11]

[e]

o First Aid:

o Eyes: Rinse immediately with plenty of water for at least 15 minutes and seek medical
attention.[1][11]

o Skin: Wash off with soap and plenty of water. If irritation occurs, get medical advice.[11]

o Inhalation: Move the person into fresh air. If breathing is difficult, seek medical attention.
[11]

This guide is intended for use by qualified professionals and should be supplemented with a
thorough review of the full Safety Data Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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